2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-7-9(3-5-12(13)16)8-2-4-11(15)10(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: GPQCWHOYAUYYMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID90690196
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261969-39-4

Description

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, is an organic compound that is used in a wide variety of scientific research applications. It has a molecular formula of C9H7ClFO3, and is sometimes referred to as CMFBA or CMF. This compound has a wide range of biochemical and physiological effects and has been used in a variety of laboratory experiments.

Scientific Research Applications

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, as well as in the synthesis of other organic compounds. It has also been used in the study of enzyme inhibition, and has been used to study the effects of various drugs on the human body. Additionally, this compound has been used in the study of the effects of various hormones on the body, as well as in the study of the effects of various environmental pollutants.

Mechanism of Action

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, is an inhibitor of several enzymes, including cytochrome P450 enzymes, monoamine oxidase, and thiolases. It has also been found to inhibit the activity of several neurotransmitters, such as serotonin and norepinephrine. Additionally, this compound has been found to act as an agonist of the G protein-coupled receptor, 5-HT2A.
Biochemical and Physiological Effects
2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, has been found to have a wide range of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450 enzymes and monoamine oxidase. Additionally, this compound has been found to have an agonist effect on the G protein-coupled receptor, 5-HT2A. It has also been found to have an inhibitory effect on the activity of certain neurotransmitters, such as serotonin and norepinephrine. Additionally, this compound has been found to have an anti-inflammatory effect, as well as an anti-cancer effect.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, has several advantages and limitations for laboratory experiments. One of the main advantages of this compound is its high purity, which makes it ideal for use in laboratory experiments. Additionally, this compound is relatively inexpensive and can be easily synthesized. However, this compound is also limited in its applications, as it is not suitable for use in certain types of experiments, such as those involving the study of enzymes. Additionally, this compound is not suitable for use in certain types of drug studies, due to its inhibitory effect on certain enzymes and neurotransmitters.

Future Directions

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, has a wide range of potential future applications. One of the main areas of research is the study of its effects on various diseases, such as cancer, inflammatory diseases, and neurological disorders. Additionally, this compound could be used in the development of new drugs, as well as in the development of new methods for synthesizing organic compounds. Additionally, this compound could be used in the study of the effects of environmental pollutants on the human body. Finally, this compound could be used to study the effects of various hormones on the body, as well as to study the effects of various drugs on the human body.

Synthesis Methods

2-Chloro-5-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%, can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-fluoro-3-methoxyphenylacetic acid with chlorine in the presence of anhydrous aluminum chloride. The reaction produces the desired product in a 95% yield. Other methods of synthesis include the reaction of 4-fluoro-3-methoxyphenylacetic acid with sodium hypochlorite, or the reaction of 4-fluoro-3-methoxyphenylacetic acid with phosphorous oxychloride.